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Compound of Interest

Compound Name: 2-Bromodecane

Cat. No.: B1670051 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the boiling and melting points of 2-
bromodecane, including experimental protocols for their determination and a general workflow

for physicochemical characterization.

Physicochemical Data Summary
The boiling and melting points of 2-bromodecane have been reported in the literature, with

some variation in the values. These discrepancies can arise from differences in experimental

conditions, such as pressure, and the purity of the sample. The following table summarizes the

available data.

Property Value Conditions Source

Boiling Point 232.9 °C at 760 mmHg LookChem[1]

220.77 °C (493.92 K) Calculated Cheméo[2]

85 °C at 5 Torr
Hoffman Fine

Chemicals[3]

Melting Point -29.2 °C Estimated LookChem[1]

-25.89 °C (247.26 K) Calculated Cheméo[2]
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Experimental Protocols
Accurate determination of boiling and melting points is crucial for the characterization of

chemical substances. Standardized methods ensure reproducibility and comparability of data.

The following are detailed methodologies for determining the boiling and melting points of liquid

organic compounds like 2-bromodecane, based on internationally recognized guidelines.

Determination of Boiling Point
The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure. The following protocol is a generalized procedure based on OECD Guideline 103 and

ASTM D1120.[2][4][5][6][7][8]

Principle: A sample of the substance is heated, and the temperature at which it boils under

atmospheric pressure is recorded. For measurements at pressures other than atmospheric, a

correction can be applied.

Apparatus:

A reaction kettle or a similar suitable vessel.

A calibrated temperature measuring device (e.g., a mercury-in-glass thermometer or a

thermocouple).

A heating mantle or an oil bath.

A condenser to cool the vapors.

Boiling chips to ensure smooth boiling.

A pressure-measuring device (barometer).

Procedure:

Place a measured volume of 2-bromodecane into the reaction kettle.

Add a few boiling chips to the liquid.
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Set up the apparatus with the thermometer positioned so that the bulb is immersed in the

vapor phase above the liquid, but not in contact with the liquid itself.

Connect the condenser to the reaction kettle.

Begin heating the sample at a steady rate.

Record the temperature at which the liquid boils vigorously and a steady stream of

condensate is observed returning from the condenser. This is the boiling point at the

recorded atmospheric pressure.

If necessary, correct the observed boiling point to standard pressure (760 mmHg) using the

appropriate formula.

Determination of Melting Point
For substances that are solid at room temperature, the melting point is a key indicator of purity.

For liquids like 2-bromodecane, this property corresponds to its freezing point. The following

protocol is based on OECD Guideline 102 and ASTM E324.[3][9][10][11][12]

Principle: A sample of the substance is cooled until it solidifies, and the temperature at which

the solid and liquid phases are in equilibrium is recorded as the freezing point (melting point).

Apparatus:

A sample tube or a capillary tube.

A calibrated temperature measuring device.

A cooling bath (e.g., a mixture of ice and salt, or a cryostat).

A stirring device.

Procedure:

Place a sample of 2-bromodecane in the sample tube.

Insert the temperature measuring device into the sample.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b1670051?utm_src=pdf-body
https://www.laboratuar.com/en/testler/kimyasal-testler/oecd-102-kimyasallarin-testi---erime-noktasi---erime-araligi-icin-standart-test/
https://store.astm.org/e0324-16.html
https://www.oecd.org/en/publications/1995/07/test-no-102-melting-point-melting-range_g1gh28c9.html
https://www.analytice.com/en/oecd-n102-melting-point-melting-interval/
https://www.oecd.org/en/publications/test-no-102-melting-point-melting-range_9789264069527-en.html
https://www.benchchem.com/product/b1670051?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1670051?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Immerse the sample tube in the cooling bath.

Stir the sample gently and continuously as it cools.

Record the temperature at regular intervals.

The temperature will decrease steadily and then plateau when the substance begins to

freeze. This plateau temperature is the freezing point (melting point).

Continue cooling until the entire sample has solidified, and then allow it to warm up,

recording the temperature at which the last of the solid melts. This can also be taken as the

melting point.

Workflow for Physicochemical Characterization
The determination of physicochemical properties is a fundamental step in the characterization

of any chemical substance. The following diagram illustrates a general workflow for this

process.
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Physicochemical Property Determination Workflow

Sample Acquisition and Purity Assessment

Preliminary Characterization
(e.g., Physical State, Color, Odor)

Determination of Boiling Point Determination of Melting/Freezing Point Measurement of Other Properties
(e.g., Density, Refractive Index, Viscosity)

Data Analysis and Documentation

Final Report and Characterization Summary

Click to download full resolution via product page

Caption: General workflow for the determination of physicochemical properties of a chemical

substance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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